Cas no 1261618-41-0 (2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone)

• Product Name: 2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone
• CAS No: 1261618-41-0
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 4989356
• Update Time: 2025-05-23

2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone

• Inchi： 1S/C10H8ClF3O2/c1-5(11)9(15)7-4-6(12)2-3-8(7)16-10(13)14/h2-5,10H,1H3
• InChI Key： VZNBEHFZEILPRS-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1OC(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone

Compound CAS No. 1261618-41-0: 2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone

The compound 2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone (CAS No. 1261618-41-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a propiophenone backbone with specific substituents that confer it with distinct chemical and physical properties. The presence of a chlorine atom at the 2-position and a difluoromethoxy group at the 2' position, along with a fluorine atom at the 5' position, makes this compound a valuable subject for research in organic synthesis, pharmacology, and material engineering.

Recent studies have highlighted the potential of propiophenone derivatives in drug discovery, particularly in the development of new pharmaceutical agents. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. For instance, the difluoromethoxy group has been shown to enhance the lipophilicity of the molecule, which is crucial for its absorption across biological membranes. Additionally, the chlorine and fluorine substituents contribute to the molecule's electronic properties, making it an attractive candidate for use in medicinal chemistry.

In terms of synthesis, 2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone can be prepared through a variety of organic reactions, including nucleophilic substitutions and Friedel-Crafts acylations. Researchers have recently explored more efficient and environmentally friendly methods to synthesize this compound, such as using microwave-assisted synthesis or catalytic systems that minimize the use of hazardous reagents. These advancements not only improve the yield and purity of the product but also align with current trends toward sustainable chemical practices.

The applications of this compound extend beyond pharmaceuticals. Its unique structure makes it an ideal candidate for use in materials science, particularly in the development of advanced polymers and coatings. The propiophenone moiety serves as a versatile building block for constructing cross-linked polymer networks with tailored mechanical and thermal properties. Furthermore, the presence of halogen atoms in the molecule enhances its compatibility with various polymerization techniques, such as free radical polymerization or step-growth polymerization.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound in detail. These methods provide insights into its molecular structure, purity, and stability under different conditions. Recent advancements in computational chemistry have also enabled researchers to model the electronic structure and reactivity of 2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone, offering valuable predictions about its behavior in various chemical environments.

In conclusion, 2-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone (CAS No. 1261618-41-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique substitution pattern and versatile chemical properties make it an invaluable tool for scientists across disciplines. As research continues to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly important role in advancing modern chemistry.